Cas no 89095-42-1 (2-Butenoic acid, 3-amino-, ethyl ester, hydrochloride)
89095-42-1 structure
Product Name:2-Butenoic acid, 3-amino-, ethyl ester, hydrochloride
CAS No:89095-42-1
MF:C6H12ClNO2
MW:165.617980957031
CID:612551
PubChem ID:135083823
Update Time:2025-04-19
2-Butenoic acid, 3-amino-, ethyl ester, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 3-amino-, ethyl ester, hydrochloride
- ethyl 3-aminobut-2-enoate,hydrochloride
- 89095-42-1
- ETHYL 3-AMINOBUT-2-ENOATE HYDROCHLORIDE
- ETHYL3-AMINOBUT-2-ENOATEHYDROCHLORIDE
-
- Inchi: 1S/C6H11NO2.ClH/c1-3-9-6(8)4-5(2)7;/h4H,3,7H2,1-2H3;1H/b5-4+;
- InChI Key: MXLCVUZJGATRLX-FXRZFVDSSA-N
- SMILES: Cl.O(C(/C=C(\C)/N)=O)CC
Computed Properties
- Exact Mass: 165.0556563g/mol
- Monoisotopic Mass: 165.0556563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 129
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3Ų
2-Butenoic acid, 3-amino-, ethyl ester, hydrochloride Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
89095-42-1 (2-Butenoic acid, 3-amino-, ethyl ester, hydrochloride) Related Products
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